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Compound of Interest

Compound Name: Ditungsten zirconium octaoxide

Cat. No.: B101891 Get Quote

Essential Safety and Handling Guide for Ditungsten
Zirconium Octaoxide
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ditungsten Zirconium Octaoxide
(CAS No. 16853-74-0). Adherence to these procedures is critical for ensuring laboratory safety

and proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)
Ditungsten zirconium octaoxide is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal

protective equipment is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection
Chemical-resistant gloves and

a flame-resistant lab coat

Nitrile gloves are

recommended for low-volume

applications; wearing two pairs

is advisable.[3] Lab coats

should be fully buttoned, with

sleeves of sufficient length to

prevent skin exposure.[3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when handling large

quantities, in emergencies, or if

dust formation is likely. A

particulate filter is

recommended.

Body Protection

Long-sleeved clothing, full-

length pants, and close-toed

shoes

The area of skin between the

shoe and ankle should not be

exposed.[3]

Table 2: Occupational Exposure Limits

Component ACGIH TLV OSHA PEL NIOSH IDLH
Mexico OEL
(TWA)

Tungsten

zirconium oxide

(W2ZrO8)

TWA: 3 mg/m³

TWA: 5 mg/m³;

STEL: 10 mg/m³

(Vacated)

IDLH: 25 mg/m³;

TWA: 5 mg/m³;

STEL: 10 mg/m³

TWA: 5 mg/m³;

STEL: 10 mg/m³

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.[2]
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Proper handling and storage procedures are crucial to prevent accidents and maintain the

integrity of the chemical.

Step-by-Step Handling Protocol:

Ventilation: Always handle Ditungsten zirconium octaoxide in a well-ventilated area.[1] For

procedures that may generate dust, use a chemical fume hood or a glove box with an inert

atmosphere.[3]

Donning PPE: Before handling, put on all required personal protective equipment as detailed

in Table 1.

Dispensing: Carefully dispense the required amount of the powdered substance, minimizing

dust generation.

Avoiding Contact: Avoid direct contact with skin, eyes, and clothing.[2] Do not breathe in the

dust.[1]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1]

Decontamination: Clean the work area and any equipment used with appropriate cleaning

agents.

Storage Plan:

Store in a tightly closed container in a dry and well-ventilated place.[1][4]

Keep the container away from heat and sources of ignition.[2]

Store away from incompatible materials, such as reducing agents.[2]

Emergency and Disposal Plan
In the event of an emergency, follow these procedures.

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2][4] Seek medical attention.[2][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

If skin irritation occurs, get medical advice/attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If you feel unwell, call a poison center or doctor.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[2][4] Get medical

attention if symptoms occur.[2][4]

Spill and Leak Procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: Use personal protective equipment.[1] Sweep up the spilled material and shovel it

into a suitable container for disposal.[4] Avoid creating dust.[4]

Disposal: Dispose of the waste in an approved waste disposal plant.[1]

Disposal Plan:

Disposal of Ditungsten zirconium octaoxide and its containers must be done in

accordance with applicable regional, national, and local laws and regulations.[1]

Do not allow the material to contaminate ground water systems or be flushed into surface

water or sanitary sewer systems.[2][4]

Experimental Protocol: Safe Laboratory Handling
This protocol outlines the safe handling of Ditungsten zirconium octaoxide for general

laboratory applications.
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Methodology:

Risk Assessment: Before starting any new experiment, conduct a thorough risk assessment,

considering the amount of substance to be used and the potential for dust generation.

Pre-Experiment Check:

Ensure the work area is clean and uncluttered.

Verify that the ventilation system (fume hood or glove box) is functioning correctly.

Confirm that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower.

Handling Procedure:

Wear all required PPE.

Handle the substance within a fume hood or glove box to minimize inhalation exposure.

Use a spatula or other appropriate tool to transfer the powder. Avoid pouring, which can

create dust.

If weighing the substance, do so in a draft-shielded balance or within the ventilated

enclosure.

Post-Experiment:

Decontaminate all equipment and surfaces that came into contact with the chemical.

Carefully remove and dispose of PPE in designated waste containers.

Wash hands thoroughly.

Properly label and store any remaining Ditungsten zirconium octaoxide according to the

storage plan.
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Safe Handling Workflow for Ditungsten Zirconium
Octaoxide

Safe Handling Workflow for Ditungsten Zirconium Octaoxide

1. Preparation & Risk Assessment

2. Don Personal Protective Equipment (PPE)

5. Emergency Response

In case of emergency

Review SDS
Verify ventilation

Prepare materials

3. Handling in Controlled Environment

In case of emergency

Goggles/Face Shield
Gloves (Nitrile x2)

Lab Coat
Respirator (if needed)

4. Post-Handling Procedures In case of emergency
Use fume hood or glove box

Minimize dust generation
Avoid contact

In case of emergency

Proper Storage

Store unused chemical

Waste Disposal

Dispose of waste

Decontaminate workspace & tools
Remove PPE correctly

Wash hands

Spill: Contain & clean up
Exposure: Follow first aid

Report incident
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Click to download full resolution via product page

Caption: Workflow for safe handling of Ditungsten zirconium octaoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

